N-(2-Methylbenzyl)-1'H-spiro[piperidine-4,2'-quinoxalin]-3'-amine

• IUPAC Name: N-[(2-methylphenyl)methyl]spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-imine
• InChI: InChI=1S/C20H24N4/c1-15-6-2-3-7-16(15)14-22-19-20(10-12-21-13-11-20)24-18-9-5-4-8-17(18)23-19/h2-9,21,24H,10-14H2,1H3,(H,22,23)
• InChI Key: MJJOJTVHORCBHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN=C2C3(CCNCC3)NC4=CC=CC=C4N2
• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol

Description

Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges (-CH2-) and one amine bridge (-NH-). It is a common moiety in a variety of pharmaceuticals and natural products. Quinoxaline is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is a parent structure for several drugs and dyes.

Synthesis Analysis

The synthesis of compounds containing piperidine and quinoxaline moieties often involves various organic reactions, including condensation, cyclization, and substitution reactions. The specific synthesis pathway would depend on the exact structure and functional groups present in the target compound.

Molecular Structure Analysis

The molecular structure of a compound like “N-(2-Methylbenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” would likely be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Compounds containing piperidine and quinoxaline rings can participate in a variety of chemical reactions. For example, piperidine can act as a base in acid-base reactions, while quinoxaline can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “N-(2-Methylbenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Electrochemical Studies

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Molecular Spectroscopy

Molecular spectroscopy can benefit from the study of compounds like “N-(2-Methylbenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” due to their complex molecular structures. These compounds can be used in spectroscopic studies to investigate organic and inorganic materials, biosamples, and biomedicine. .

Mechanism of Action

The mechanism of action of a compound like “N-(2-Methylbenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” would depend on its intended use. For example, many drugs containing piperidine are used for their analgesic or antipsychotic effects.

Safety and Hazards

The safety and hazards associated with a compound like “N-(2-Methylbenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” would need to be determined through laboratory testing. Information on similar compounds suggests potential risks including flammability, toxicity, and environmental hazards.

Future Directions

The future directions for research on a compound like “N-(2-Methylbenzyl)-1’H-spiro[piperidine-4,2’-quinoxalin]-3’-amine” could include exploring its potential uses in medicine or industry, investigating its physical and chemical properties, and developing safer and more efficient methods for its synthesis.